Alozafone hydrochloride

Specification

• CAS No.: 50840-91-0
• Molecular Formula: C21H22Cl2FN3O2
• Molecular Weight: 438.32
• IUPAC Name: Acetamide, N-(4-chloro-2-(2-fluorobenzoyl)phenyl)-2-((2-cyano-1-methylethyl)methylamino)-N-methyl-, hydrochloride (1:1)
• Standard InChI: 1S/C21H21ClFN3O2.ClH/c1-14(10-11-24)25(2)13-20(27)26(3)19-9-8-15(22)12-17(19)21(28)16-6-4-5-7-18(16)23;/h4-9,12,14H,10,13H2,1-3H3;1H
• Standard InChI Key: SXDHXPYDLNWJJW-UHFFFAOYSA-N
• SMILES: CC(CC#N)N(C)CC(=O)N(C)c1ccc(cc1C(=O)c2ccccc2F)Cl.Cl
• Appearance: Solid powder

Introduction

Chemical Identity and Properties

Alozafone hydrochloride is a complex organic compound with distinct chemical identifiers that facilitate its recognition in scientific and regulatory contexts.

Basic Chemical Identifiers

The compound possesses several standardized identifiers used across chemical and pharmaceutical databases as shown in Table 1.

Table 1: Chemical Identifiers of Alozafone Hydrochloride

Identifier Type	Value
UNII	58F3S0A76A
CAS Number	50840-91-0
Code	91810519

Molecular Composition

Table 2: Molecular Composition Details

Property	Value
Molecular Formula	C21H21ClFN3O2.ClH
Component 1	C21H21ClFN3O2 (MW: 401.862)
Component 2	ClH (MW: 36.461)
Total Molecular Weight	438.323
Charge	0

Structural Characteristics

Chemical Structure Representation

The structural formula of Alozafone hydrochloride can be represented using standardized chemical notation systems. The compound's structure includes multiple functional groups that contribute to its pharmacological activity.

Table 3: Structural Representation Formats

Format	Notation
SMILES	Cl.CC(CC#N)N(C)CC(=O)N(C)C1=CC=C(Cl)C=C1C(=O)C2=CC=CC=C2F
InChIKey	SXDHXPYDLNWJJW-UHFFFAOYSA-N
InChI	InChI=1S/C21H21ClFN3O2.ClH/c1-14(10-11-24)25(2)13-20(27)26(3)19-9-8-15(22)12-17(19)21(28)16-6-4-5-7-18(16)23;/h4-9,12,14H,10,13H2,1-3H3;1H

Stereochemical Properties

Alozafone hydrochloride exhibits specific stereochemical characteristics that are important for understanding its three-dimensional structure and potential biological interactions.

Table 4: Stereochemical Properties

Property	Value
Stereochemistry	RACEMIC
Optical Activity	( + / - )
Defined Stereocenters	0 / 1
E/Z Centers	0
Additional Stereochemistry	No

The racemic nature of Alozafone hydrochloride indicates that it exists as an equal mixture of two enantiomers, which are mirror images of each other. This is consistent with the optical activity designation of ( + / - ), indicating the presence of both dextrorotatory and levorotatory forms.

Pharmacological Classification and Activity

Therapeutic Classification

Alozafone hydrochloride is categorized as an anticonvulsant with CNS depressant properties. This classification places it among compounds used in the management of seizure disorders and potentially other neurological conditions.

Physical and Chemical Characteristics

Component Analysis

Alozafone hydrochloride consists of two distinct components as indicated in Table 5.

Table 5: Component Analysis

Component	Formula	Molecular Weight	Stereochemistry	Optical Activity
Component 1	C21H21ClFN3O2	401.862	RACEMIC	( + / - )
Component 2	ClH	36.461	ACHIRAL	NONE

Regulatory and Development Status

Registration Status

According to the available data, Alozafone hydrochloride has a validated Unique Ingredient Identifier (UNII) status, indicating it has been registered and recognized within regulatory frameworks. The record was created and edited by administrative personnel on March 31, 2025, suggesting recent regulatory attention to this compound.